Cas no 1345469-26-2 (tert-butyl 6-oxo-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: tert-butyl 6-oxo-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 1345469-26-2
• MF: C₁₆H₂₆BNO₅
• MW: 323.192345142365
• MDL: MFCD27635065
• CID: 2110650
• PubChem ID: 66709075
• Update Time: 2025-07-22

tert-butyl 6-oxo-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5,6-dihydro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-oxopyridine-1(2H)-carboxylate
• tert-butyl 2-oxo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate
• tert-Butyl 6-oxo-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• GJEFRVPIVCXFQI-UHFFFAOYSA-N
• ZB0271
• Tert-butyl 6-oxo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydropyridine-1-carboxylate
• EN300-321222
• CS-0375950
• tert-Butyl 6-oxo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydropyridine-1(2H)-carboxylate
• A51259
• 1345469-26-2
• DA-45892
• 1-Boc-6-oxo-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine
• Z1987480619
• tert-Butyl6-oxo-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• SCHEMBL512721
• MFCD27635065
• tert-butyl 6-oxo-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate

• MDL： MFCD27635065
• Inchi： 1S/C16H26BNO5/c1-14(2,3)21-13(20)18-9-8-11(10-12(18)19)17-22-15(4,5)16(6,7)23-17/h10H,8-9H2,1-7H3
• InChI Key： GJEFRVPIVCXFQI-UHFFFAOYSA-N
• SMILES： O1B(C2=CC(N(C(=O)OC(C)(C)C)CC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 323.1904031g/mol
• Monoisotopic Mass: 323.1904031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.099

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on tert-butyl 6-oxo-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 6-Oxo-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS: 1345469-26-2)

The compound tert-butyl 6-oxo-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS: 1345469-26-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics. Its unique structural features, including the tetrahydropyridine core and the dioxaborolane moiety, make it a valuable building block for drug discovery and organic synthesis.

Recent studies have highlighted the compound's role in Suzuki-Miyaura cross-coupling reactions, a pivotal method for forming carbon-carbon bonds in pharmaceutical synthesis. Researchers have demonstrated its efficacy in constructing biaryl and heteroaryl structures, which are prevalent in many bioactive molecules. The tert-butyl carbamate group enhances the stability of the intermediate, facilitating its handling and storage under standard laboratory conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized this compound as a key intermediate in the synthesis of potent kinase inhibitors. The boronic ester functionality allowed for precise functionalization of the tetrahydropyridine ring, enabling the rapid generation of diverse analogs for structure-activity relationship (SAR) studies. This approach led to the identification of several candidates with improved selectivity and pharmacokinetic properties.

Another significant application emerged in the field of proteolysis-targeting chimeras (PROTACs), where the compound was employed to introduce boron-containing warheads. These warheads can form reversible covalent bonds with target proteins, enhancing the efficiency of targeted protein degradation. The ability to fine-tune the physicochemical properties of the boronic acid derivatives derived from this intermediate has opened new avenues in the design of next-generation PROTACs.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of this compound. A 2024 report in Organic Process Research & Development detailed a scalable, high-yield synthesis route that minimizes the use of hazardous reagents while maintaining excellent stereochemical control. This development is particularly important for potential industrial-scale applications in pharmaceutical manufacturing.

The compound's stability under various pH conditions has also been investigated, with findings suggesting its suitability for prodrug development. Researchers have explored its potential as a masked boronic acid that can be selectively activated in specific physiological environments, offering possibilities for targeted drug delivery systems.

Looking forward, the unique properties of tert-butyl 6-oxo-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate position it as a promising scaffold for continued innovation in medicinal chemistry. Ongoing research is exploring its applications in covalent inhibitor design, radiopharmaceutical development, and as a handle for bioconjugation strategies. As the understanding of boron chemistry in biological systems deepens, this compound is likely to play an increasingly important role in drug discovery pipelines.